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Compound of Interest

Compound Name: 2-Isopropylfuran

Cat. No.: B076193 Get Quote

This guide provides immediate safety protocols and logistical plans for researchers, scientists,

and drug development professionals handling 2-Isopropylfuran. It offers step-by-step

procedures for safe operations and disposal, ensuring the well-being of laboratory personnel

and compliance with safety standards.

Hazard Identification and Risk Assessment
2-Isopropylfuran is a flammable liquid and its vapors can form explosive mixtures with air.[1]

Like other furan derivatives, it should be handled with caution due to potential health hazards.

Although specific toxicity data for 2-Isopropylfuran is limited, related compounds like 2-

methylfuran are toxic if swallowed and fatal if inhaled. Therefore, a thorough risk assessment is

mandatory before commencing any work.

Key Hazards:

Flammability: Highly flammable liquid and vapor. Vapors are heavier than air and may travel

to a source of ignition and flash back.[2]

Inhalation Toxicity: May be harmful or fatal if inhaled. Work should always be conducted in a

well-ventilated area, preferably a certified chemical fume hood.[3]

Skin and Eye Irritation: May cause skin and eye irritation upon contact.[4]
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Peroxide Formation: Furan derivatives can form explosive peroxides upon prolonged

storage, especially when exposed to air and light.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent exposure.[3] The following table

summarizes the required PPE for handling 2-Isopropylfuran.
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Protection Type Required PPE
Specifications & Best

Practices

Eye and Face Protection
Chemical splash goggles and

face shield

Goggles must meet ANSI

Z87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing.[3][5]

Skin and Body Protection
Chemical-resistant lab coat

and disposable gloves

A flame-resistant, anti-static

lab coat is recommended.

Nitrile gloves offer good short-

term protection.[3] For

prolonged contact, consult the

glove manufacturer's

resistance guide.[3][6] Always

inspect gloves before use and

replace them immediately if

contaminated.[3]

Respiratory Protection
Use in a certified chemical

fume hood

All handling of 2-Isopropylfuran

should occur in a chemical

fume hood to minimize

inhalation exposure.[3] If

working outside a fume hood is

unavoidable, a NIOSH-

approved respirator with

appropriate cartridges should

be used.[7]

Footwear Closed-toe shoes
Shoes must cover the entire

foot to protect against spills.[3]

Quantitative Safety Data
The following table summarizes key quantitative data for furan and related compounds, which

can be used as a reference for handling 2-Isopropylfuran.
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Property
Value (for related

compounds)
Significance

Flash Point -35 °C / -31 °F (for Furan)[1]
Indicates the substance is

extremely flammable.[1]

Boiling Point 92 - 93 °C (for 2-Ethylfuran)
Vapors can quickly accumulate

at room temperature.

Vapor Pressure
670 mbar @ 20 °C (for Furan)

[1]

High vapor pressure indicates

a significant inhalation hazard.

Explosive Limits
Lower: 2.3 vol %, Upper: 14.3

vol % (for Furan)[1]

Vapors can form an explosive

mixture with air within this

range.[1]

Operational Plan: Step-by-Step Handling Procedure
Pre-Handling Check: Before starting work, ensure that a copy of the Safety Data Sheet

(SDS) is readily available. Verify that eyewash stations and safety showers are accessible

and operational.[7]

Fume Hood Operation: Conduct all manipulations of 2-Isopropylfuran inside a certified

chemical fume hood with the sash at the lowest practical height.[3]

Grounding: Ground all equipment to prevent static discharge, which can ignite flammable

vapors.[1][4]

Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above.

Handling: Use only non-sparking tools.[4] Avoid contact with skin, eyes, and clothing.[4] Do

not breathe vapors.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

Inert Atmosphere: For long-term storage, keep under an inert gas like nitrogen to prevent

peroxide formation.[1][4]
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Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1]

Light Sensitivity: Protect from direct sunlight as it can promote peroxide formation.[1]

Peroxide Testing: Periodically test for the presence of peroxides, especially before

distillation.

Evacuation: Evacuate non-essential personnel from the spill area.

Ventilation: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition.[1]

Containment: Cover drains to prevent the substance from entering the sewer system.

Absorption: Absorb the spill with an inert, non-combustible material (e.g., Chemizorb®).

Collection: Collect the absorbed material into a suitable, closed container for disposal.[1]

Disposal Plan
Waste Classification: 2-Isopropylfuran waste is considered hazardous.

Containerization: Collect waste in a designated, properly labeled, and sealed container. Do

not mix with other waste.

Disposal Route: Dispose of the waste through an approved waste disposal plant in

accordance with local, state, and federal regulations.[4] Handle uncleaned containers as you

would the product itself.

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for handling 2-
Isopropylfuran.

Caption: Standard operating procedure for handling 2-Isopropylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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